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Compound of Interest

Compound Name: N-Heptanoylglycine

Cat. No.: B125330

For researchers, scientists, and drug development professionals, adherence to strict safety and
disposal protocols is paramount to ensure a safe laboratory environment and to minimize
environmental impact. This guide provides essential, step-by-step procedures for the proper
disposal of N-Heptanoylglycine, a combustible solid with high potential for water
contamination.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to consult the Safety Data Sheet (SDS) for
N-Heptanoylglycine. Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood, while wearing appropriate personal protective equipment (PPE), including
safety goggles, chemical-resistant gloves, and a lab coat.

Step-by-Step Disposal Protocol

Given its classification as highly hazardous to water (WGK 3), N-Heptanoylglycine must not
be disposed of down the sanitary sewer. Instead, it should be treated as a hazardous chemical
waste.

» Waste Identification and Segregation:

o Properly label a dedicated waste container with "Hazardous Waste" and the full chemical
name: "N-Heptanoylglycine".
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o Do not mix this waste with other chemical waste streams unless compatibility has been
verified. Specifically, avoid mixing with strong oxidizing agents.

o Container Management:

o Use a container that is chemically compatible with N-Heptanoylglycine. High-density
polyethylene (HDPE) or other resistant plastic containers are generally suitable.

o Ensure the container has a secure, leak-proof lid.
o Keep the container closed at all times except when adding waste.
e Waste Accumulation and Storage:

o Store the waste container in a designated and clearly marked "Satellite Accumulation
Area" (SAA) within the laboratory, at or near the point of generation.

o The SAA should feature secondary containment, such as a chemical-resistant tray, to
contain any potential leaks or spills.

e Final Disposal:

o Arrange for the collection of the hazardous waste container by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.

o Ensure all institutional and local regulations for hazardous waste pickup are followed.

Spill Management

In the event of a spill, and while wearing appropriate PPE, contain the spill using an inert
absorbent material such as vermiculite, sand, or commercial sorbent pads. Carefully collect the
absorbed material and place it into the designated hazardous waste container. Thoroughly
clean the spill area. Report the spill to your laboratory supervisor and EHS office.

Quantitative Data for N-Heptanoylglycine
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Property Value Source
Molecular Formula CoH17NOs3 [1]
Molecular Weight 187.24 g/mol [1]
Appearance White Solid [2]
Storage Class 11 - Combustible Solids

Water Hazard Class (WGK) 3 (Highly hazardous for water)

Storage Temperature 2-8°C

LD50/LC50 Data not available

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of N-

Heptanoylglycine.
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Start: N-Heptanoylglycine Waste

Yes

Is there a spill?

Absorb with inert material
(e.g., vermiculite, sand).

Place in a labeled, sealed, and compatible
hazardous waste container.

Store in a designated Satellite
Accumulation Area (SAA)
with secondary containment.

Contact Environmental Health & Safety (EHS)
or licensed waste disposal contractor for pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for N-Heptanoylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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